Cas no 2228704-58-1 (2-4-fluoro-3-(trifluoromethyl)phenyl-2-methyloxirane)

• Product Name: 2-4-fluoro-3-(trifluoromethyl)phenyl-2-methyloxirane
• CAS No: 2228704-58-1
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• CID: 5867473
• PubChem ID: 165688502
• Update Time: 2023-12-27

2-4-fluoro-3-(trifluoromethyl)phenyl-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-4-fluoro-3-(trifluoromethyl)phenyl-2-methyloxirane
• EN300-1959270
• 2-[4-fluoro-3-(trifluoromethyl)phenyl]-2-methyloxirane
• 2228704-58-1

• Inchi： 1S/C10H8F4O/c1-9(5-15-9)6-2-3-8(11)7(4-6)10(12,13)14/h2-4H,5H2,1H3
• InChI Key： ANEQORPMSSLKOU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C1(C)CO1

Computed Properties

• Exact Mass: 220.05112752g/mol
• Monoisotopic Mass: 220.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.5Ų